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Compound of Interest

Compound Name: 2,6-Dichloro-4-ethylphenol

Cat. No.: B15111565

Essential Safety and Handling Guide for 2,6-
Dichloro-4-ethylphenol

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling 2,6-Dichloro-4-ethylphenol, including detailed personal protective
equipment (PPE) protocols, operational plans, and disposal procedures.

Chemical Profile and Hazards

2,6-Dichloro-4-ethylphenol is a chemical compound that presents several health and
environmental hazards.[1] It is harmful if swallowed, toxic in contact with skin, and causes
severe skin burns and eye damage.[1] Furthermore, it is suspected of causing cancer and is
toxic to aquatic life with long-lasting effects.[1]

Hazard Identification
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Hazard Statement GHS Classification
Harmful if swallowed Acute toxicity (Oral), Category 4[1]
Toxic in contact with skin Acute toxicity (Dermal), Category 3[1]

Skin corrosion, Sub-category 1B; Serious eye

Causes severe skin burns and eye damage
damage, Category 1[1][2]

Suspected of causing cancer Carcinogenicity, Category 2[1]

Short-term (acute) and Long-term (chronic)

Toxic to aquatic life with long lasting effects )
aquatic hazard, Category 2[1]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to ensure personal safety when handling 2,6-

Dichloro-4-ethylphenol.

Recommended PPE
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Body Part Protective Equipment Specifications

Use equipment for eye
protection tested and approved
under appropriate government
Eyes/Face Safety glasses, Face shield standards such as NIOSH
(US) or EN 166 (EU).[2] A face
shield is crucial for splash

protection.[3]

Wear a complete suit
protecting against chemicals.
[2] Long sleeves, long pants,
Skin Chemical-resistant gloves, and a lab coat are minimum
Protective clothing requirements.[4] For splash
potential, a butyl rubber or
neoprene apron is

recommended.[4]

Butyl rubber, Viton, Barrier,
and Silver Shield gloves offer
good resistance for
concentrations >70% phenol.
[4] Neoprene and polyvinyl
Hands Chemical-resistant gloves alcohol are sultable for sh-ort—
term work.[4] Double gloving
with a heavyweight disposable
glove (0.2 mm; 8 mil) is a good
practice.[4] Always inspect
gloves prior to use and use

proper removal techniques.[2]

Respiratory Respirator Use a NIOSH-approved
respirator with appropriate
cartridges for organic vapors
and particulates, especially
where dust or aerosols can be
generated.[2] If risk
assessment shows air-
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purifying respirators are
appropriate, use them as a
backup to engineering
controls.[2] For firefighting, a
self-contained breathing
apparatus (SCBA) is

necessary.[2]

Impervious, full-foot, closed-
Feet Closed-toe shoes ]
toe shoes are required.[4]

Operational and Disposal Plans

A systematic approach to handling and disposal is critical to mitigate risks.

Experimental Workflow

The following diagram outlines the standard operating procedure for handling 2,6-Dichloro-4-
ethylphenol in a laboratory setting.
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Workflow for Handling 2,6-Dichloro-4-ethylphenol

Preparation

Review Safety Data Sheet

i

Don Appropriate PPE

Y

Prepare Fume Hood

Handling

Weigh/Measure Chemical

i

Perform Experiment

Cleanup & Disposal

Decontaminate Work Area

l

Dispose of Hazardous Waste

i

Doff PPE
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Chemical Spill Response Plan

Chemical Spill Occurs

l

Assess Spill Size & Risk

Small, Manageable Spill?

Large or Uncontrolled Spill Cleanup with Spill Kit & PPE

;

Evacuate Area

v

Dispose of Waste Properly

Alert Supervisor & EHS

N\

Report Incident
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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